Cas no 1600213-65-7 (N-(2-aminoethyl)-N-(2-methoxyethyl)butanamide)

• Product Name: N-(2-aminoethyl)-N-(2-methoxyethyl)butanamide
• CAS No: 1600213-65-7
• MF: C₉H₂₀N₂O₂
• MW: 188.267302513123
• CID: 6400635
• PubChem ID: 116053829
• Update Time: 2025-06-13

N-(2-aminoethyl)-N-(2-methoxyethyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)-N-(2-methoxyethyl)butanamide
• EN300-1067323
• 1600213-65-7

• Inchi： 1S/C9H20N2O2/c1-3-4-9(12)11(6-5-10)7-8-13-2/h3-8,10H2,1-2H3
• InChI Key： HASPXWQUFPEICX-UHFFFAOYSA-N
• SMILES： O(C)CCN(C(CCC)=O)CCN

Computed Properties

• Exact Mass: 188.152477885g/mol
• Monoisotopic Mass: 188.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on N-(2-aminoethyl)-N-(2-methoxyethyl)butanamide

Comprehensive Overview of N-(2-aminoethyl)-N-(2-methoxyethyl)butanamide (CAS No. 1600213-65-7)

N-(2-aminoethyl)-N-(2-methoxyethyl)butanamide, identified by its CAS number 1600213-65-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining aminoethyl and methoxyethyl functional groups with a butanamide backbone. Its versatile properties make it a subject of interest for applications ranging from drug development to material science.

The compound's structure is characterized by the presence of both amine and ether functionalities, which contribute to its solubility in polar solvents and potential for hydrogen bonding. Researchers have explored its utility as an intermediate in the synthesis of more complex molecules, particularly in the field of medicinal chemistry. The methoxyethyl group, in particular, is known to enhance bioavailability, a critical factor in drug design. This has led to increased searches for "N-(2-aminoethyl)-N-(2-methoxyethyl)butanamide uses" and "CAS 1600213-65-7 applications" in scientific databases.

In recent years, the demand for high-purity chemical intermediates like N-(2-aminoethyl)-N-(2-methoxyethyl)butanamide has surged, driven by advancements in precision medicine and bioconjugation techniques. The compound's ability to act as a linker or spacer in bioconjugates has been a focal point for studies targeting targeted drug delivery systems. This aligns with the growing trend of "smart drug design" queries in search engines, reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, the preparation of CAS 1600213-65-7 involves multi-step organic reactions, often starting with the condensation of butyric acid derivatives with ethylene diamine analogs. The methoxyethyl moiety is typically introduced via nucleophilic substitution, a process that has been optimized for scalability in industrial settings. Researchers frequently search for "synthesis of N-(2-aminoethyl)-N-(2-methoxyethyl)butanamide" to access detailed protocols, highlighting the compound's technical significance.

The compound's stability under physiological conditions has also made it a candidate for proteomics research, particularly in the development of mass spectrometry tags. Its aminoethyl group can be readily modified for labeling purposes, a feature that has been exploited in quantitative proteomics. This application has spurred queries like "CAS 1600213-65-7 in proteomics" and "amine-reactive probes," underscoring its interdisciplinary appeal.

Environmental and safety profiles of N-(2-aminoethyl)-N-(2-methoxyethyl)butanamide have been rigorously evaluated, with studies confirming its low ecotoxicity and biodegradability. These attributes align with the increasing emphasis on green chemistry principles, a topic frequently searched in conjunction with "sustainable chemical intermediates." The compound's compliance with REACH regulations further enhances its suitability for large-scale applications.

In summary, N-(2-aminoethyl)-N-(2-methoxyethyl)butanamide (CAS 1600213-65-7) represents a multifaceted compound with broad applicability in pharmaceutical research, bioconjugation, and analytical chemistry. Its unique structural features and functional groups continue to inspire innovative applications, making it a recurring subject in both academic literature and industrial R&D. As the scientific community increasingly focuses on personalized medicine and sustainable synthesis, this compound is poised to remain a key player in advancing these fields.